Cas no 33640-67-4 (benzyl 2-amino-3-hydroxybutanoate)

• Product Name: benzyl 2-amino-3-hydroxybutanoate
• CAS No: 33640-67-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD14611754
• CID: 294382
• PubChem ID: 13780649
• Update Time: 2025-09-21

benzyl 2-amino-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• L-Threonine,phenylmethyl ester
• benzyl (2S,3R)-2-amino-3-hydroxybutanoate
• L-THREONINE BENZYL ESTER
• Benzyl L-threoninate
• Threonine benzyl ester
• Threonine,benzyl ester, L- (8CI)
• benzyl 2-amino-3-hydroxybutanoate
• H-Thr-OBzl
• 33640-67-4
• IHRYAQVOEVWURS-SCZZXKLOSA-N
• AKOS027325723
• SCHEMBL216744
• DTXSID20427432
• L-Threonine, phenylmethyl ester

• MDL： MFCD14611754
• Inchi： 1S/C11H15NO3/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9/h2-6,8,10,13H,7,12H2,1H3/t8-,10+/m1/s1
• InChI Key： IHRYAQVOEVWURS-SCZZXKLOSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H]([C@@H](C)O)N)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 64 °C
• Refractive Index: -5 ° (C=4, MeOH)
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives